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Compound of Interest

Compound Name: N-Octadecyl-L-aspartic acid

CAS No.: 70021-38-4

Cat. No.: B12804390

Get Quote

Executive Summary N-Octadecyl-L-aspartic acid is a zwitterionic amphiphile combining a

hydrophilic amino acid head group (L-aspartic acid) with a hydrophobic C18 alkyl tail. Its

characterization is frequently complicated by solubility issues and micellar aggregation, which

cause significant line broadening in standard NMR solvents.

This guide provides a validated protocol for the structural confirmation of N-Octadecyl-L-
aspartic acid. Unlike standard spectral guides, we focus on a comparative analysis against its

precursors (Octadecylamine and L-Aspartic Acid) and evaluate solvent performance to ensure

reproducible, high-resolution data.

Part 1: Structural Logic & Solvent Strategy
The primary challenge in characterizing N-Octadecyl-L-aspartic acid is its amphiphilic nature.

In aqueous media (

), it forms micelles, resulting in broad, uninterpretable peaks. In non-polar solvents (

), the zwitterionic head group leads to poor solubility.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b12804390#bc-rfq
https://www.benchchem.com/product/b12804390/docs?utm_src=pdf-body#1h-nmr-characterization-of-n-octadecyl-l-aspartic-acid-a-technical-comparison-guide
https://www.benchchem.com/product/b12804390/docs?utm_src=pdf-body#1h-nmr-characterization-of-n-octadecyl-l-aspartic-acid-a-technical-comparison-guide
https://www.benchchem.com/product/b12804390/docs?utm_src=pdf-body#1h-nmr-characterization-of-n-octadecyl-l-aspartic-acid-a-technical-comparison-guide
https://www.benchchem.com/product/b12804390/docs?utm_src=pdf-body#1h-nmr-characterization-of-n-octadecyl-l-aspartic-acid-a-technical-comparison-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12804390?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Performance Comparison
The following table compares solvent suitability for this specific molecule.

Solvent Solubility
Spectral
Resolution

Suitability Notes

DMSO-d₆ High Excellent Recommended

Breaks

aggregates;

sharpens

exchangeable

proton signals.

CDCl₃ Low Poor
Not

Recommended

Head group

insolubility;

requires TFA-d to

dissolve.

D₂O Moderate Poor (Broad) Low

Micelle formation

causes severe

line broadening (

relaxation).

CD₃OD High Good Alternative

Good for bulk

signals, but

exchangeable

protons (

) are lost.
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Critical Insight: Use DMSO-d₆ for characterization.[1][2] It effectively disrupts intermolecular

hydrogen bonding and hydrophobic aggregation, allowing for the distinct resolution of the

aspartic acid methine proton (

-CH) and the octadecyl methylene protons.

Part 2: Comparative Analysis (Product vs.
Precursors)
To validate the synthesis of N-Octadecyl-L-aspartic acid, one must compare its spectrum

against its starting materials: Octadecylamine and L-Aspartic Acid (or Maleic anhydride,

depending on the route).

The Diagnostic Shift
The most definitive proof of synthesis is the deshielding of the N-methylene protons on the

octadecyl chain and the chemical shift evolution of the aspartic methine.

Comparative Chemical Shift Table (in DMSO-d₆)
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Proton
Assignment

Octadecylamin
e (Precursor A)

(ppm)

L-Aspartic
Acid
(Precursor B)

(ppm)

N-Octadecyl-L-

aspartic Acid

(Product)

(ppm)

Validation

Criteria

Terminal -CH₃ 0.85 (t) N/A 0.85 (t)

Integral = 3H.

Confirms C18

chain presence.

[3]

Bulk -CH₂- 1.23 (br s) N/A 1.23 (br s)

Integral ~30H.

Confirms long

chain.

N-CH₂ (Chain) ~2.50 (t) N/A 2.80 - 2.95 (m)

CRITICAL:

Downfield shift

due to secondary

amine formation.

Aspartic

-CH₂

N/A 2.6 - 2.8 (dd) 2.4 - 2.7 (m)

Diastereotopic

protons; often

overlap with

DMSO/solvent.

Aspartic

-CH
N/A 3.8 - 3.9 (dd) 3.4 - 3.6 (m)

CRITICAL: Shift

indicates N-

alkylation.

Amine (-NH-)
~1.5 (broad,

varies)
~8.0 (broad) 8.5 - 9.5 (broad)

Zwitterionic

ammonium

proton (if salt) or

secondary

amine.

Mechanism of Spectral Change
Loss of Symmetry: Upon alkylation, the symmetry of the free amine is broken.
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Deshielding: The nitrogen atom becomes more electron-withdrawing relative to the alkyl

chain when attached to the aspartic moiety, shifting the adjacent methylene (

) downfield from ~2.5 ppm to ~2.9 ppm.

Part 3: Experimental Protocol
Synthesis & Structural Flow
The following diagram illustrates the structural transformation and the key protons to monitor

during the reaction.

Octadecylamine
(Target: N-CH2 @ 2.5ppm)

Reaction
(Michael Addition / Reductive Amination)

Nucleophile

Maleic Anhydride / Aspartic Acid
(Target: alkene or alpha-H)

Electrophile

N-Octadecyl-L-aspartic acid
(Target: alpha-H @ 3.5ppm)

Yields Amphiphile

Click to download full resolution via product page

Caption: Synthesis flow tracking the evolution of key diagnostic protons from precursors to

product.

Sample Preparation Protocol (Self-Validating)
Reagents:

DMSO-d₆ (99.9% D)

Standard 5mm NMR tubes

Analytical Balance

Step-by-Step Workflow:

Weighing: Weigh 5–10 mg of N-Octadecyl-L-aspartic acid.

Why: High concentrations (>20mg) promote aggregation even in DMSO, broadening

peaks.
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Solvation: Add 0.6 mL DMSO-d₆.

Homogenization: Sonicate for 60 seconds at room temperature.

Check: Solution must be perfectly clear. If cloudy, heat gently to 40°C.

Acquisition:

Set temperature to 298 K (25°C).

Number of Scans (NS): 64 (to visualize small end-group peaks).

Relaxation Delay (D1): 2.0 seconds (ensure relaxation of long alkyl chain protons).

Part 4: Data Interpretation & Troubleshooting
Spectral Assignment Diagram
Use this decision tree to process and validate your NMR data.
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Acquire 1H Spectrum
(DMSO-d6)

Check 0.85 ppm Triplet

Is Integral 3H?

Check 3.4-3.6 ppm Region

Yes

Recalibrate / Repurify

No (Chain degradation)Is Methine Signal Present?

Check 5.0-6.5 ppm

Yes

No (Failed Synthesis)

Pure Product Confirmed

No Alkene Peaks Peaks Present (Unreacted Maleic)

Click to download full resolution via product page

Caption: Logic flow for spectral validation. The ratio of the terminal methyl (0.85 ppm) to the

aspartic methine (3.5 ppm) must be 3:1.

Troubleshooting Common Issues
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Symptom Cause Corrective Action

Broad Hump at 3.0–4.0 ppm Water/Amine Exchange

Add 1 drop of

to the DMSO tube.

Exchangeable protons will

disappear, clarifying the CH

signals.

Broad Alkyl Signals Micelle Aggregation

Heat the NMR probe to 313 K

(40°C) to increase molecular

tumbling.

Extra Doublets at 6.0–7.0 ppm Unreacted Maleic Acid

Synthesis incomplete.

Recrystallize product from

Ethanol/Water.

Missing Carboxyl Protons Rapid Exchange

Normal in wet DMSO.

Carboxyl protons (~11-12

ppm) are often invisible due to

exchange with water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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